4-(4-methoxyphenyl)-5-(2-quinolinyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-(4-methoxyphenyl)-3-quinolin-2-yl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C18H14N4OS/c1-23-14-9-7-13(8-10-14)22-17(20-21-18(22)24)16-11-6-12-4-2-3-5-15(12)19-16/h2-11H,1H3,(H,21,24)
• InChI Key: CXJYKQMDRHBWAR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=NNC2=S)C3=NC4=CC=CC=C4C=C3
• Molecular Formula: C18H14N4OS
• Molecular Weight: 334.4 g/mol

Description

4-(4-methoxyphenyl)-5-(2-quinolinyl)-4H-1,2,4-triazole-3-thiol, also known as MPTT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a heterocyclic compound that contains a triazole ring and a thiol group, making it a versatile molecule for various chemical reactions.

Mechanism of Action

The mechanism of action of 4-(4-methoxyphenyl)-5-(2-quinolinyl)-4H-1,2,4-triazole-3-thiol is not fully understood, but it is believed to involve the inhibition of various cellular pathways, including the activation of nuclear factor-kappa B (NF-κB) and the production of reactive oxygen species (ROS). 4-(4-methoxyphenyl)-5-(2-quinolinyl)-4H-1,2,4-triazole-3-thiol has also been shown to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
4-(4-methoxyphenyl)-5-(2-quinolinyl)-4H-1,2,4-triazole-3-thiol has been shown to have various biochemical and physiological effects, including the inhibition of inflammation and the induction of apoptosis in cancer cells. 4-(4-methoxyphenyl)-5-(2-quinolinyl)-4H-1,2,4-triazole-3-thiol has also been shown to have antioxidant properties and can protect cells from oxidative stress. Additionally, 4-(4-methoxyphenyl)-5-(2-quinolinyl)-4H-1,2,4-triazole-3-thiol has been shown to have a neuroprotective effect and can prevent the damage caused by ischemia-reperfusion injury.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(4-methoxyphenyl)-5-(2-quinolinyl)-4H-1,2,4-triazole-3-thiol in lab experiments include its versatility, as it can be used in various chemical reactions, and its potential applications in medicinal chemistry, materials science, and analytical chemistry. However, the limitations of using 4-(4-methoxyphenyl)-5-(2-quinolinyl)-4H-1,2,4-triazole-3-thiol include its cost and availability, as well as the potential toxicity of the compound.

Future Directions

There are several future directions for the research and development of 4-(4-methoxyphenyl)-5-(2-quinolinyl)-4H-1,2,4-triazole-3-thiol. One potential direction is the synthesis of novel derivatives of 4-(4-methoxyphenyl)-5-(2-quinolinyl)-4H-1,2,4-triazole-3-thiol with improved properties, such as increased potency and selectivity. Another direction is the investigation of the potential applications of 4-(4-methoxyphenyl)-5-(2-quinolinyl)-4H-1,2,4-triazole-3-thiol in other fields, such as agriculture and environmental science. Additionally, the development of new methods for the synthesis of 4-(4-methoxyphenyl)-5-(2-quinolinyl)-4H-1,2,4-triazole-3-thiol and its derivatives could lead to more efficient and cost-effective production of the compound.
In conclusion, 4-(4-methoxyphenyl)-5-(2-quinolinyl)-4H-1,2,4-triazole-3-thiol is a versatile and promising compound with potential applications in various fields. Its synthesis, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research and development of 4-(4-methoxyphenyl)-5-(2-quinolinyl)-4H-1,2,4-triazole-3-thiol and its derivatives could lead to significant advancements in various scientific fields.

Synthesis Methods

The synthesis of 4-(4-methoxyphenyl)-5-(2-quinolinyl)-4H-1,2,4-triazole-3-thiol can be achieved through several methods, including the reaction of 4-methoxyphenylhydrazine with 2-cyanomethylbenzothiazole, followed by cyclization with sulfur and sodium hydroxide. Another method involves the reaction of 4-methoxyphenylhydrazine with 2-chloroquinoline, followed by cyclization with sodium sulfide.

Scientific Research Applications

4-(4-methoxyphenyl)-5-(2-quinolinyl)-4H-1,2,4-triazole-3-thiol has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, 4-(4-methoxyphenyl)-5-(2-quinolinyl)-4H-1,2,4-triazole-3-thiol has shown promising results as an anti-inflammatory and anti-cancer agent. In materials science, 4-(4-methoxyphenyl)-5-(2-quinolinyl)-4H-1,2,4-triazole-3-thiol has been used as a building block for the synthesis of novel materials with unique properties. In analytical chemistry, 4-(4-methoxyphenyl)-5-(2-quinolinyl)-4H-1,2,4-triazole-3-thiol has been utilized as a fluorescent probe for the detection of metal ions.